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Compound of Interest

Compound Name: Anthelvencin B

CAS No.: 11011-26-0

Cat. No.: B12656567

Get Quote

To definitively locate the N-methyl group on the specific pyrrole ring of Anthelvencin B, we

must cross the heteroatom barrier using 2D NMR.

Step 1: Sample Preparation: Dissolve 10 mg of highly purified Anthelvencin B in 600 µL of

deuterated DMSO (DMSO-d₆). Causality: DMSO-d₆ is chosen over CDCl₃ to prevent the

rapid exchange of critical amide protons with the solvent, which are absolutely necessary for

observing NOESY correlations.

Step 2: HMBC Acquisition: Acquire Heteronuclear Multiple Bond Correlation (HMBC)

spectra. Causality: HMBC correlates protons to carbons 2-3 bonds away. This definitively

links the N-methyl protons to the adjacent pyrrole ring carbons, proving covalent connectivity

rather than relying on assumed chemical shifts.

Step 3: NOESY Acquisition: Acquire Nuclear Overhauser Effect Spectroscopy (NOESY)

spectra. Causality: NOESY reveals through-space interactions (< 5 Å). Observing a cross-

peak between the N-methyl protons and the adjacent amide proton physically validates the

3D conformation of the revised structure.
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Step 4: Internal Validation: Cross-reference the HMBC through-bond data with the NOESY

through-space data. If the N-methyl position is correct, both independent datasets will

converge on the exact same pyrrole ring, eliminating single-method artifacts.

Protocol 2: BGC Mutagenesis and Chemical Rescue
(The Biosynthetic Proof)
To prove the structure of Anthelvencin B, we must prove how Streptomyces venezuelae builds

it[4]. This protocol uses a knockout-rescue system to validate the[3].

Step 1: Targeted Gene Knockout (Negative Control): Utilize CRISPR/Cas9 or homologous

recombination to delete the ant23 gene (encoding an ATP-grasp ligase) in S. venezuelae

ATCC 14583[1].

Step 2: LC-MS/MS Baseline Profiling: Culture the mutant strain and analyze the supernatant

via HPLC-MS/MS. Confirm the complete absence of the Anthelvencin B mass peak (m/z

414.2 [M+H]⁺). Causality: This establishes a zero-background baseline, proving ant23 is

essential for assembling the core structure.

Step 3: Chemical Complementation (Positive Rescue): Synthesize the proposed

intermediate, 5-amino-3,4-dihydro-2H-pyrrole-2-carboxylate, and supplement the mutant

culture medium with 1 mM of this compound[1].

Step 4: Orthogonal Validation: Re-analyze the supplemented culture via HPLC-MS/MS. The

restoration of the Anthelvencin B peak definitively proves that the synthetic intermediate is

the exact structural precursor utilized by the NRPS assembly line, confirming the molecule's

building blocks from the ground up[5].

Workflow Visualization The diagram below illustrates the integrated, multi-modal workflow

required to confidently validate the structural revision of Anthelvencin B.
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Caption: Self-validating experimental workflow for the structural confirmation of Anthelvencin
B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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